5,11-dimethyl-5,11-diazatetracyclo[6.2.2.02,7.04,9]dodecane-2,9-dicarboxylic acid

• CAS No.: 64119-85-3
• Molecular Formula: C14H20N2O4
• Molecular Weight: 280.32 g/mol
• IUPAC Name: 5,11-dimethyl-5,11-diazatetracyclo[6.2.2.02,7.04,9]dodecane-2,9-dicarboxylic acid
• InChI: InChI=1S/C14H20N2O4/c1-15-5-7-8-6-16(2)10-4-13(8,11(17)18)9(15)3-14(7,10)12(19)20/h7-10H,3-6H2,1-2H3,(H,17,18)(H,19,20)
• InChI Key: XFODZOLACDDEHC-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2C3CN(C4C2(CC1C3(C4)C(=O)O)C(=O)O)C

Description

5,11-dimethyl-5,11-diazatetracyclo[6.2.2.02,7.04,9]dodecane-2,9-dicarboxylic acid is a complex organic compound known for its unique structure and potential applications in various fields of science. This compound belongs to the class of diazatetracyclo compounds, which are characterized by their rigid, multi-ring structures. The presence of nitrogen atoms in the ring system makes these compounds particularly interesting for research in organic chemistry and medicinal chemistry.

Preparation Methods

The synthesis of 5,11-dimethyl-5,11-diazatetracyclo[6.2.2.02,7.04,9]dodecane-2,9-dicarboxylic acid involves several steps. One common method includes the phenylative decarboxylation of 5,11-biscarbethoxy-5,11-diazatetracyclo[6.2.2.02,7.04,9]dodecane-2,9-dicarboxylic acid using lead tetraacetate in benzene . This reaction yields the 2,9-diphenyl analogue of the compound. Industrial production methods may involve similar synthetic routes but are optimized for larger scale production and higher yields.

Chemical Reactions Analysis

5,11-dimethyl-5,11-diazatetracyclo[6.2.2.02,7.04,9]dodecane-2,9-dicarboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be carried out using common reducing agents.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.

Common reagents used in these reactions include lead tetraacetate, benzene, and other organic solvents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

5,11-dimethyl-5,11-diazatetracyclo[6.2.2.02,7.04,9]dodecane-2,9-dicarboxylic acid has several applications in scientific research:

Chemistry: The compound is used as a building block for synthesizing more complex molecules. Its rigid structure and nitrogen atoms make it a valuable intermediate in organic synthesis.

Biology: Research is ongoing to explore the biological activities of this compound and its derivatives. It may have potential as a bioactive molecule.

Medicine: The compound and its analogues are being investigated for their potential medicinal properties, including analgesic effects.

Industry: The compound’s unique structure makes it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5,11-dimethyl-5,11-diazatetracyclo[6.2.2.02,7.04,9]dodecane-2,9-dicarboxylic acid involves its interaction with specific molecular targets. The nitrogen atoms in the ring system may interact with biological molecules, leading to various effects. The exact pathways and molecular targets are still under investigation, but the compound’s rigid structure and functional groups play a crucial role in its activity.

Comparison with Similar Compounds

Similar compounds to 5,11-dimethyl-5,11-diazatetracyclo[6.2.2.02,7.04,9]dodecane-2,9-dicarboxylic acid include other diazatetracyclo compounds, such as:

• 2,9-Dicyano-5,11-dimethyl-5,11-diazatetracyclo[6.2.2.02,7.04,9]dodecane
• 5,11-dimethyl-2,9-bis(phenylacetyl)-5,11-diazatetracyclo[6.2.2.02,7.04,9]dodecane

These compounds share similar structural features but differ in their functional groups and specific properties. The uniqueness of this compound lies in its specific functional groups and the resulting chemical and biological activities.